Cas no 118263-96-0 (5-methyl-2,4-Piperidinedione)

• Product Name: 5-methyl-2,4-Piperidinedione
• CAS No: 118263-96-0
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD09999165
• CID: 1027874
• PubChem ID: 19898193
• Update Time: 2025-11-06

5-methyl-2,4-Piperidinedione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,4-Piperidinedione
• 5-Methylpiperidine-2,4-dione
• 118263-96-0
• DTXSID80601115
• 2,4-Piperidinedione, 5-methyl-
• FT-0764097
• A893189
• CS-W022417
• AKOS006304743
• SCHEMBL9711531
• SB42994
• AS-30872
• DB-061271

• MDL： MFCD09999165
• Inchi： 1S/C6H9NO2/c1-4-3-7-6(9)2-5(4)8/h4H,2-3H2,1H3,(H,7,9)
• InChI Key： MZUKNEQMBPDXHO-UHFFFAOYSA-N
• SMILES： O=C1CC(NCC1C)=O

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 0.04030

Additional information on 5-methyl-2,4-Piperidinedione

Recent Advances in the Study of 5-methyl-2,4-Piperidinedione (CAS: 118263-96-0)

The compound 5-methyl-2,4-Piperidinedione (CAS: 118263-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and emerging applications in medicine.

Recent studies have highlighted the unique structural features of 5-methyl-2,4-Piperidinedione, which contribute to its reactivity and potential as a building block for more complex molecules. Researchers have explored its role in the synthesis of novel heterocyclic compounds, which are often pivotal in the development of new pharmaceuticals. The compound's ability to act as a precursor in various chemical reactions makes it a valuable asset in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that 5-methyl-2,4-Piperidinedione exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential use as an anti-inflammatory agent. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic efficacy.

One of the most promising areas of research involves the incorporation of 5-methyl-2,4-Piperidinedione into the design of prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. The compound's stability and reactivity make it an ideal candidate for such applications, particularly in enhancing the bioavailability of poorly soluble drugs.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-methyl-2,4-Piperidinedione. Recent publications have addressed these issues by proposing optimized synthetic routes that improve yield and purity. These methodological improvements are critical for ensuring the compound's viability in industrial-scale pharmaceutical production.

In conclusion, 5-methyl-2,4-Piperidinedione (CAS: 118263-96-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile chemical properties and potential therapeutic applications underscore the need for continued investigation. Future research should focus on expanding its biological profiling, optimizing synthetic methodologies, and exploring its utility in drug design and development.